Cas no 1803742-81-5 (3-(3-Bromo-5-(methylthio)phenyl)propanal)

• Product Name: 3-(3-Bromo-5-(methylthio)phenyl)propanal
• CAS No: 1803742-81-5
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 4978868
• Update Time: 2023-08-24

3-(3-Bromo-5-(methylthio)phenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-5-(methylthio)phenyl)propanal

• Inchi： 1S/C10H11BrOS/c1-13-10-6-8(3-2-4-12)5-9(11)7-10/h4-7H,2-3H2,1H3
• InChI Key： SPSVUZBZHNGTOR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CCC=O)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4